1,3-Benzodioxole-5-sulfonyl chloride

• IUPAC Name: 1,3-benzodioxole-5-sulfonyl chloride
• InChI: InChI=1S/C7H5ClO4S/c8-13(9,10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2
• InChI Key: ICUBASIDCXDQAW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C7H5ClO4S
• DSSTOX Substance ID: DTXSID30406773
• Molecular Weight: 220.63 g/mol
• CAS RN: 115010-10-1

Description

1,3-Benzodioxole-5-sulfonyl chloride, also known as 5-chloro-2-methoxybenzene-1,3-diol sulfonyl chloride, is an organosulfur compound used in a variety of synthetic reactions for the production of a wide range of substances. This compound has a wide range of applications in the fields of organic chemistry, pharmaceuticals, and materials science. It is used as a reagent for the synthesis of various organic compounds, such as heterocyclic compounds, polymers, and polysaccharides. It is also used in the production of pharmaceuticals, in particular drugs for the treatment of cancer and other diseases.

Scientific Research Applications

• Antibacterial Activity :

  • 2-(1,3-Benzodioxol-5-ylcarbonyl)arylsulfonohydrazide derivatives showed significant antibacterial activity, particularly against strains like S. typhi, E. coli, P. aeroginosa, B. subtilis, and S. aureus (Siddiqa et al., 2014).
  • N-Substituted sulfonamide derivatives of 1,3-Benzodioxol-5-amine exhibited moderate antibacterial activity (Aziz‐ur‐Rehman et al., 2015).

• Anticancer Potential :

  • Eco-sustainable synthesis of 2-phenyl 1,3-benzodioxole derivatives showed promising anticancer, antibacterial, and DNA-binding capacities (Gupta et al., 2016).
  • Synthesis of 2-(phenylsulfonyl)-2H-1,2,3-triazole displayed moderate activity against various cancer cell lines (Salinas-Torres et al., 2022).

• Enzyme Inhibition :

  • Newly synthesized phenylalanine-based sulfonamides from benzene sulfonyl chlorides showed enzyme inhibition and antioxidant potential (Danish et al., 2021).

• Synthetic Applications :

  • The molecule was used in the synthesis of novel benzothiazepines, demonstrating its utility in creating diverse chemical structures (Chauhan et al., 2008).
  • Employed in solid-phase synthesis of disubstituted 1,3-oxazolidin-2-ones, highlighting its role in the development of heterocyclic compounds (Holte et al., 1998).

• Photoinitiators in Polymerization :

  • A derivative of 1,3-benzodioxole was used as a caged one-component Type II photoinitiator for free radical polymerization, showcasing its potential in material science applications (Kumbaraci et al., 2012).

Mechanism of Action

Target of Action

1,3-Benzodioxole-5-sulfonyl chloride is primarily used as an organic chemical synthesis intermediate . .

Action Environment

This compound is noted to be moisture sensitive , which suggests that its reactivity, stability, and efficacy could be influenced by environmental factors such as humidity. It is also incompatible with oxidizing agents , indicating that it should be stored and handled under controlled conditions to maintain its stability and reactivity.

Safety and Hazards

1,3-Benzodioxole-5-sulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this chemical.

Synthesis routes and methods I

Procedure details

To a solution of 4.25 g of anhydrous N,N-dimethylformamide at 0° C. under nitrogen was added 7.84 g of sulfuryl chloride, whereupon a solid formed. After stirring for 15 minutes, 6.45 g of 1,3-benzodioxole was added, and the mixture heated at 100° C. for 2 hours. The reaction was cooled, poured into ice water, extracted with methylene chloride, dried over magnesium sulfate, filtered and concentrated to give 7.32 g of crude material as a black oil. This was chromatographed on silica gel using 20% methylene chloride/hexane to afford 1.9 g of (1,3-benzodioxol-5-yl)sulfonyl chloride.

Synthesis routes and methods II

Procedure details